N-ethyl-4-(3-phenyl-2-propen-1-yl)-1-piperazinecarbothioamide

• IUPAC Name: N-ethyl-4-[(E)-3-phenylprop-2-enyl]piperazine-1-carbothioamide
• InChI: InChI=1S/C16H23N3S/c1-2-17-16(20)19-13-11-18(12-14-19)10-6-9-15-7-4-3-5-8-15/h3-9H,2,10-14H2,1H3,(H,17,20)/b9-6+
• InChI Key: FOTKGFPLDRBBGI-RMKNXTFCSA-N
• Canonical SMILES: CCNC(=S)N1CCN(CC1)CC=CC2=CC=CC=C2
• Isomeric SMILES: CCNC(=S)N1CCN(CC1)C/C=C/C2=CC=CC=C2
• Molecular Formula: C16H23N3S
• Molecular Weight: 289.4 g/mol

Description

N-ethyl-4-(3-phenyl-2-propen-1-yl)-1-piperazinecarbothioamide, also known as EPPC, is a chemical compound that has been widely studied for its potential therapeutic applications. EPPC belongs to the class of piperazinecarbothioamide compounds and has shown promising results in various scientific research studies.

Mechanism of Action

The mechanism of action of N-ethyl-4-(3-phenyl-2-propen-1-yl)-1-piperazinecarbothioamide involves the inhibition of the pro-inflammatory cytokines and the activation of the antioxidant enzymes. N-ethyl-4-(3-phenyl-2-propen-1-yl)-1-piperazinecarbothioamide has been found to inhibit the production of nitric oxide and prostaglandin E2, which are the major mediators of inflammation. N-ethyl-4-(3-phenyl-2-propen-1-yl)-1-piperazinecarbothioamide also activates the antioxidant enzymes such as superoxide dismutase and catalase, which protect the cells from oxidative stress.
Biochemical and Physiological Effects:
N-ethyl-4-(3-phenyl-2-propen-1-yl)-1-piperazinecarbothioamide has been found to have several biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as TNF-α and IL-6. N-ethyl-4-(3-phenyl-2-propen-1-yl)-1-piperazinecarbothioamide also reduces the levels of reactive oxygen species and lipid peroxidation, which are the major contributors to oxidative stress. N-ethyl-4-(3-phenyl-2-propen-1-yl)-1-piperazinecarbothioamide has been found to improve the cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using N-ethyl-4-(3-phenyl-2-propen-1-yl)-1-piperazinecarbothioamide in lab experiments include its high purity, stability, and reproducibility. N-ethyl-4-(3-phenyl-2-propen-1-yl)-1-piperazinecarbothioamide has also been found to be non-toxic and non-carcinogenic. However, the limitations of using N-ethyl-4-(3-phenyl-2-propen-1-yl)-1-piperazinecarbothioamide in lab experiments include its high cost and limited availability.

Future Directions

There are several future directions for the research on N-ethyl-4-(3-phenyl-2-propen-1-yl)-1-piperazinecarbothioamide. One of the future directions is to study the potential use of N-ethyl-4-(3-phenyl-2-propen-1-yl)-1-piperazinecarbothioamide in the treatment of other neurodegenerative disorders such as Huntington's disease and amyotrophic lateral sclerosis. Another future direction is to study the potential use of N-ethyl-4-(3-phenyl-2-propen-1-yl)-1-piperazinecarbothioamide in the treatment of inflammatory bowel disease and rheumatoid arthritis. The development of new synthesis methods for N-ethyl-4-(3-phenyl-2-propen-1-yl)-1-piperazinecarbothioamide and its derivatives is also a future direction for research.

Synthesis Methods

The synthesis of N-ethyl-4-(3-phenyl-2-propen-1-yl)-1-piperazinecarbothioamide involves the reaction of N-ethylpiperazine with 3-phenyl-2-propen-1-amine in the presence of carbon disulfide. The resulting compound is then treated with hydrochloric acid to obtain N-ethyl-4-(3-phenyl-2-propen-1-yl)-1-piperazinecarbothioamide. The synthesis of N-ethyl-4-(3-phenyl-2-propen-1-yl)-1-piperazinecarbothioamide has been optimized to obtain high yields and purity.

Scientific Research Applications

N-ethyl-4-(3-phenyl-2-propen-1-yl)-1-piperazinecarbothioamide has been extensively studied for its potential therapeutic applications in various scientific research studies. It has been found to exhibit anti-inflammatory, antioxidant, and antitumor properties. N-ethyl-4-(3-phenyl-2-propen-1-yl)-1-piperazinecarbothioamide has also been studied for its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.